![molecular formula C19H12FN5OS2 B2643444 N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzo[d]thiazole-6-carboxamide CAS No. 1171217-50-7](/img/structure/B2643444.png)
N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzo[d]thiazole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves heating commercially available amines with carbonyl chloride in boiling propan-2-ol . The intermediate compounds are then treated with diphosphorus pentasulfide in anhydrous toluene to obtain the final product .Molecular Structure Analysis
The molecular structure of similar compounds is analyzed based on IR, 1H, 13C NMR, and mass spectral data . The steric and electrostatic potential fields are calculated at each lattice intersection of a regularly spaced grid .Chemical Reactions Analysis
The chemical reactions of similar compounds involve various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds are analyzed based on their C, H, and N analysis and the structure is analyzed based on IR, 1H, 13C NMR, and mass spectral data .Scientific Research Applications
Antibacterial Activity
Compounds structurally related to N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzo[d]thiazole-6-carboxamide have been studied for their antibacterial properties. For example, some analogs demonstrated promising activity against bacteria like Staphylococcus aureus and Bacillus subtilis, showing potential as antibacterial agents (Palkar et al., 2017).
Antituberculosis Activity
Derivatives of similar structures have been evaluated for their activity against Mycobacterium tuberculosis, an important aspect in the fight against tuberculosis. Certain compounds in this category showed significant inhibitory effects on the tuberculosis-causing bacteria (Jeankumar et al., 2013).
Anticancer Properties
Some related compounds have shown potential in anticancer research. For instance, certain derivatives exhibited cytotoxic effects on cancer cell lines like breast cancer cells, indicating their potential use in cancer therapy (Kelly et al., 2007).
Antidiabetic Potential
Research has also been conducted on the antidiabetic properties of fluorobenzothiazole comprising sulphonamido pyrazole analogs. These studies suggest potential applications in the treatment of diabetes (S. T. & Chaubey, 2022).
Apoptotic Activity
Certain pyrazole with benzo[d]thiazole derivatives, including those containing aminoguanidine units, have been synthesized and evaluated for their apoptotic activity, particularly against cancer cells (Liu et al., 2019).
Anti-Lung Cancer Activity
Novel fluoro-substituted compounds have been tested for their activity against lung cancer. Some of these compounds showed significant anticancer activity at lower concentrations compared to traditional drugs (Hammam et al., 2005).
Antimicrobial Studies
A variety of fluorocontaining derivatives, including those related to the chemical , have been synthesized and evaluated for their antimicrobial properties (Anuse et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[2-(4-fluoro-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12FN5OS2/c1-10-7-16(22-18(26)11-5-6-13-15(8-11)27-9-21-13)25(24-10)19-23-17-12(20)3-2-4-14(17)28-19/h2-9H,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPBQVZHKSSCFDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)C2=CC3=C(C=C2)N=CS3)C4=NC5=C(C=CC=C5S4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12FN5OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.